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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of RHEOBYK®

rheology-modifying additives in epoxy resin systems. The information herein is intended to

guide researchers and formulation scientists in achieving desired rheological properties such

as viscosity control, anti-sagging, and improved leveling in their epoxy-based formulations.

Introduction to RHEOBYK® in Epoxy Resins
RHEOBYK® additives are a range of rheology modifiers designed to control the flow behavior

of various coating and resin systems. In epoxy resins, they are primarily used to impart shear-

thinning (thixotropic) properties. This is achieved through the formation of a three-dimensional

network structure within the resin matrix, which breaks down under shear stress (e.g., during

application) and rebuilds at rest.[1][2][3] This mechanism is crucial for preventing sagging in

high-build coatings, controlling viscosity for optimal application, and preventing the settling of

fillers and pigments.

RHEOBYK® Product Selection for Epoxy Systems
The selection of the appropriate RHEOBYK® additive depends on the specific requirements of

the epoxy system, including the desired rheological profile, the polarity of the system, and the

presence of fillers or pigments. Below is a summary of commonly used RHEOBYK® additives

for epoxy applications.
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RHEOBYK®
Product

Chemical
Composition

Primary Function
in Epoxy Resins

Recommended
Dosage (% of total
formulation)

RHEOBYK-410 / D

410

Solution of a modified

urea

Anti-sagging, anti-

settling in medium-

polarity systems.[1][2]

[3]

0.5 - 2.0% for anti-

sagging, 0.2 - 1.0%

for anti-settling.[1][2]

[3]

RHEOBYK-430

High molecular weight

urea modified medium

polar polyamide

solution

Pseudoplastic flow

modifier for medium

polarity systems, anti-

drip.[4][5]

-

RHEOBYK-R 605

Solution of

polyhydroxycarboxylic

acid amides

Reinforces the

effectiveness of fumed

silica, improves

thixotropy.

5% based on the silica

content.

RHEOBYK-R 606

97% solids

polyhydroxycarboxylic

acid esters

Viscosity modifier for

non-volatile

formulations, used

with fumed silica.[4][6]

-

RHEOBYK-7502

Organic rheology

additive in powder

form

Increases stability in

single-component

epoxy systems.

-

New Liquid Polyamide Polyamide

High sag resistance

and fast structure

recovery in water-

borne 2-pack epoxies.

[7]

2% as supplied on

total formulation.[7]

Note: The optimal dosage for each application should be determined through a series of

laboratory tests.[1][3]

Quantitative Performance Data
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The following table summarizes the performance of a novel liquid polyamide rheology additive

in a water-borne 2-pack epoxy system, demonstrating the quantitative benefits of using

RHEOBYK®-like technology.

Rheological
Property

Control (No
Additive)

Associative
Thickener (0.5%
active)

New Liquid
Polyamide (0.5%
active)

Sag Resistance (µm) 100 200 ≥ 500

Data sourced from a BYK presentation on rheology additives for water-borne 2-pack epoxy

coatings.[7]

Experimental Protocols
General Incorporation of Liquid RHEOBYK® Additives
This protocol describes the general procedure for incorporating liquid RHEOBYK® additives

into an epoxy resin system.

Materials:

Epoxy Resin (Part A)

Curing Agent (Part B)

Liquid RHEOBYK® Additive

High-speed disperser (e.g., Dispermat) with a toothed-plate blade

Beaker or mixing vessel

Balance

Procedure:

Weigh the required amount of epoxy resin (Part A) into the mixing vessel.
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While stirring the resin at a moderate speed (e.g., 3000 RPM), slowly add the predetermined

amount of the liquid RHEOBYK® additive.[6]

Increase the stirring speed to high (e.g., 8500 RPM) and disperse for 10-15 minutes to

ensure homogeneous distribution of the additive.[6]

If the formulation includes pigments or fillers, they should be added at this stage and

dispersed until the desired fineness of grind is achieved.

Allow the mixture to cool to room temperature.

Add the stoichiometric amount of the curing agent (Part B) and mix thoroughly at a low

speed for 2-3 minutes until the mixture is uniform.

Allow the formulation to rest for a specified induction time, if required, before application or

testing. The rheological effect of the additive can typically be evaluated 2 to 4 hours after

incorporation.[3]

Viscosity Measurement
This protocol outlines the procedure for measuring the viscosity of an epoxy system containing

a RHEOBYK® additive using a rotational viscometer.

Equipment:

Rotational viscometer (e.g., Anton Paar MCR 302 Rheometer or Brookfield-type viscometer)

[7]

Appropriate spindle or measuring geometry (e.g., cone-plate)

Temperature-controlled sample holder

Procedure:

Prepare the epoxy resin sample with the RHEOBYK® additive as described in section 4.1.

Calibrate the viscometer according to the manufacturer's instructions.
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Place the specified amount of the sample into the sample holder, ensuring there are no air

bubbles.

Allow the sample to equilibrate to the test temperature (e.g., 25 °C).

Perform the viscosity measurement. For a comprehensive analysis, it is recommended to

measure viscosity at a range of shear rates (e.g., from 0.1 to 1000 s⁻¹) to characterize the

shear-thinning behavior.

For thixotropy assessment, a 3-interval thixotropy test (oscillation-rotation-oscillation) can be

performed to evaluate the structural recovery after high shear.[7]

Record the viscosity (in mPa·s or Pa·s) at various shear rates.

Sag Resistance Testing
This protocol describes the method for evaluating the sag resistance of an epoxy coating

formulated with a RHEOBYK® additive, based on ASTM D4400 principles.

Equipment:

Multi-notch applicator

Test panels (e.g., steel or glass)

Clamping device to hold the panel in a vertical position

Procedure:

Prepare the epoxy coating formulation as described in section 4.1.

Place a clean test panel on a flat surface.

Position the multi-notch applicator at the top of the panel.

Pour a sufficient amount of the coating in front of the applicator.

Draw down the applicator at a steady rate to apply a series of stripes with increasing film

thickness.
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Immediately hang the panel in a vertical position.

Allow the coating to cure under controlled conditions.

After the specified curing time, examine the stripes. The sag resistance is reported as the

thickest stripe that does not sag and touch the stripe below it. The result is typically given in

micrometers (µm).[7]

Visualizations
The following diagrams illustrate key concepts related to the application of RHEOBYK® in

epoxy resins.
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Caption: Mechanism of RHEOBYK® in Epoxy Resins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Protocol for RHEOBYK® Additives in Epoxy
Resin Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169707#application-protocol-for-using-rheobyk-in-
epoxy-resins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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